1,3,5-Tris(3-methyl-3-butenyl)benzene

• CAS No.: 55124-94-2
• Molecular Formula: C21H30
• Molecular Weight: 282.5 g/mol
• IUPAC Name: 1,3,5-tris(3-methylbut-3-enyl)benzene
• InChI: InChI=1S/C21H30/c1-16(2)7-10-19-13-20(11-8-17(3)4)15-21(14-19)12-9-18(5)6/h13-15H,1,3,5,7-12H2,2,4,6H3
• InChI Key: ALACYVIVNMSFHM-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCC1=CC(=CC(=C1)CCC(=C)C)CCC(=C)C

Description

1,3,5-Tris(3-methyl-3-butenyl)benzene is a trisubstituted aromatic compound featuring three 3-methyl-3-butenyl groups symmetrically attached to a benzene ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3,5-Tris(trimethylacetyl)benzene (C${21}$H${30}$O$_6$)

• Synthesis : Prepared via acylation of 1,3,5-trihydroxybenzene with trimethylacetyl chloride in pyridine, yielding 50% crystalline product after recrystallization .
• Key Properties :
  • Melting Point : 163–165°C.
  • Spectroscopic Data : $^{13}\text{C NMR}$ signals at 176.43 ppm (carbonyl carbons) and 26.91 ppm (tert-butyl methyl groups) .
  • Crystallography : Crystallizes in a triclinic system (space group $P1$), with unit cell parameters $a = 9.4812(3)$ Å, $b = 10.6885(3)$ Å, $c = 11.4799(3)$ Å .

1,3,5-Tris(3-methyl-3-butenyl)benzene (Hypothetical Data)

• Expected Synthesis : Likely involves alkylation of 1,3,5-tribromobenzene with 3-methyl-3-butenyl Grignard reagents or via Friedel-Crafts alkylation.
• Predicted Properties :
  • Molecular Weight : ~318.5 g/mol (C${24}$H${30}$).
  • Spectroscopy : $^{1}\text{H NMR}$ signals for alkenyl protons (~4.5–5.5 ppm) and $^{13}\text{C NMR}$ signals for sp$^2$ carbons (~120–140 ppm).
  • Solubility : Higher hydrophobicity compared to ester-functionalized analogs due to lack of polar groups.

Other Trisubstituted Benzenes

• 1,3,5-Triethylbenzene (C${12}$H${18}$): Simpler alkyl substituents result in lower molecular weight (162.27 g/mol) and melting point (-10°C).
• Ethylmethylbenzenes (e.g., 1-ethyl-2-methylbenzene): Mono-/disubstituted analogs with reduced symmetry and lower thermal stability .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Substituent Type	Key Spectroscopic Features
1,3,5-Tris(trimethylacetyl)benzene	C${21}$H${30}$O$_6$	378.45	163–165	Ester	$^{13}\text{C}$: 176.43 (C=O)
1,3,5-Tris(3-methyl-3-butenyl)benzene	C${24}$H${30}$	318.5*	Not reported	Alkenyl	Predicted sp$^2$ C: 120–140 ppm
1,3,5-Triethylbenzene	C${12}$H${18}$	162.27	-10	Alkyl	$^{1}\text{H}$: 1.2–1.5 ppm (CH$_3$)

*Calculated based on formula.

Reactivity and Functional Group Influence

• Ester Groups (1,3,5-Tris(trimethylacetyl)benzene): Participate in hydrogen bonding, enhancing crystallinity and melting point . Potential for hydrolysis or transesterification reactions.
• Alkenyl Groups (1,3,5-Tris(3-methyl-3-butenyl)benzene) :
  • Susceptible to polymerization or Diels-Alder reactions.
  • Lower polarity reduces solubility in polar solvents compared to esters.

Crystallographic and Symmetry Considerations

The triclinic crystal system of 1,3,5-tris(trimethylacetyl)benzene ($P1$, $Z = 2$) reflects its symmetrical substitution pattern and steric bulk .